Cas no 201944-90-3 (tri-p-tolylamine-d21)

tri-p-tolylamine-d21 structure
tri-p-tolylamine-d21 structure
Product Name:tri-p-tolylamine-d21
CAS No:201944-90-3
MF:C21H21N
MW:308.527540922165
CID:909208
PubChem ID:90470940
Update Time:2025-04-19

tri-p-tolylamine-d21 Chemical and Physical Properties

Names and Identifiers

    • tri-p-tolylamine-d21
    • 201944-90-3
    • CS-0568200
    • HY-W009296S
    • 4,4',4'-Trimethyltriphenylamine-d21
    • D99564
    • Inchi: 1S/C21H21N/c1-16-4-10-19(11-5-16)22(20-12-6-17(2)7-13-20)21-14-8-18(3)9-15-21/h4-15H,1-3H3/i1D3,2D3,3D3,4D,5D,6D,7D,8D,9D,10D,11D,12D,13D,14D,15D
    • InChI Key: YXYUIABODWXVIK-QKOAGBKVSA-N
    • SMILES: N(C1C([2H])=C([2H])C(C([2H])([2H])[2H])=C([2H])C=1[2H])(C1C([2H])=C([2H])C(C([2H])([2H])[2H])=C([2H])C=1[2H])C1C([2H])=C([2H])C(C([2H])([2H])[2H])=C([2H])C=1[2H]

Computed Properties

  • Exact Mass: 308.299211339g/mol
  • Monoisotopic Mass: 308.299211339g/mol
  • Isotope Atom Count: 21
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 3.2Ų

tri-p-tolylamine-d21 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$81.00 2023-05-17
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